Cas no 331855-56-2 (N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide)

• Product Name: N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
• CAS No: 331855-56-2
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 1110996
• Update Time: 2024-07-24

N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
• Acetamide, N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-

• Inchi： 1S/C14H21N3O/c1-12(18)15-14-5-3-13(4-6-14)11-17-9-7-16(2)8-10-17/h3-6H,7-11H2,1-2H3,(H,15,18)
• InChI Key： CXTJKIKSCWIABI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CN2CCN(C)CC2)C=C1)(=O)C

Computed Properties

• Exact Mass: 247.16863

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 421.2±35.0 °C(Predicted)
• PSA: 35.58
• pka: 15.06±0.70(Predicted)